molecular formula C21H18N2OS B2726582 5-(3-methylthiophen-2-yl)-2-phenyl-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine CAS No. 899973-18-3

5-(3-methylthiophen-2-yl)-2-phenyl-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine

Cat. No. B2726582
CAS RN: 899973-18-3
M. Wt: 346.45
InChI Key: YEORHMXCJGDJOZ-UHFFFAOYSA-N
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Description

5-(3-methylthiophen-2-yl)-2-phenyl-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine is a useful research compound. Its molecular formula is C21H18N2OS and its molecular weight is 346.45. The purity is usually 95%.
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Scientific Research Applications

Antinociceptive and Analgesic Properties

This compound has demonstrated promising antinociceptive and analgesic effects in preclinical studies. Researchers have evaluated its activity in established pain models, including the formalin test (a mouse model of tonic pain). Notably, three derivatives of this compound (designated as 3, 6, and 9) exhibited significant antinociceptive effects in the formalin-induced pain model. Additionally, these substances showed antiallodynic properties in the oxaliplatin-induced peripheral neuropathy model and attenuated tactile allodynia in the streptozotocin-induced diabetic neuropathy model .

Neuropathic Pain Management

Neuropathic pain affects a substantial portion of the population and arises from central or peripheral nervous system damage. Compound 3-(3-methylthiophen-2-yl)-2-phenyl-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine may hold promise as a therapeutic agent for neuropathic pain. Its antiallodynic properties suggest potential efficacy in reducing pain hypersensitivity associated with conditions like diabetic neuropathy and chemotherapy-induced peripheral neuropathy .

Anticonvulsant Activity

Interestingly, this compound belongs to the pyrrolidine-2,5-dione class, which includes anticonvulsant drugs. While its primary focus is not anticonvulsant activity, it’s worth noting that some derivatives have demonstrated anticonvulsant effects. Compound 3-(3-methylthiophen-2-yl)-2-phenyl-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine could potentially contribute to the development of novel anticonvulsant therapies .

Safety Evaluation

In addition to its therapeutic effects, safety is crucial. Compound 3, the most active derivative, did not induce sedative effects at the active dose of 30 mg/kg after intraperitoneal injection. This finding suggests a favorable safety profile for potential clinical use .

properties

IUPAC Name

5-(3-methylthiophen-2-yl)-2-phenyl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H18N2OS/c1-14-11-12-25-20(14)21-23-18(16-9-5-6-10-19(16)24-21)13-17(22-23)15-7-3-2-4-8-15/h2-12,18,21H,13H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YEORHMXCJGDJOZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(SC=C1)C2N3C(CC(=N3)C4=CC=CC=C4)C5=CC=CC=C5O2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H18N2OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

346.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-(3-methylthiophen-2-yl)-2-phenyl-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine

Disclaimer and Information on In-Vitro Research Products

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